Cas no 2241138-12-3 (3-(3-Methyl-1,2-oxazol-4-yl)propan-1-amine;hydrochloride)

• Product Name: 3-(3-Methyl-1,2-oxazol-4-yl)propan-1-amine;hydrochloride
• CAS No: 2241138-12-3
• MF: C₇H₁₃ClN₂O
• MW: 176.643920660019
• CID: 6335373
• PubChem ID: 138039768
• Update Time: 2025-06-14

3-(3-Methyl-1,2-oxazol-4-yl)propan-1-amine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(3-methyl-1,2-oxazol-4-yl)propan-1-amine hydrochloride
• EN300-6478052
• 3-(3-Methyl-1,2-oxazol-4-yl)propan-1-amine;hydrochloride
• 2241138-12-3
• 3-(3-Methylisoxazol-4-yl)propan-1-amine hydrochloride

• Inchi： 1S/C7H12N2O.ClH/c1-6-7(3-2-4-8)5-10-9-6;/h5H,2-4,8H2,1H3;1H
• InChI Key： AKLAQOGABYEEBK-UHFFFAOYSA-N
• SMILES： Cl.O1C=C(C(C)=N1)CCCN

Computed Properties

• Exact Mass: 176.0716407g/mol
• Monoisotopic Mass: 176.0716407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 97.6
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52Ų

Additional information on 3-(3-Methyl-1,2-oxazol-4-yl)propan-1-amine;hydrochloride

Comprehensive Overview of 3-(3-Methyl-1,2-oxazol-4-yl)propan-1-amine hydrochloride (CAS No. 2241138-12-3)

3-(3-Methyl-1,2-oxazol-4-yl)propan-1-amine hydrochloride is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. With the CAS number 2241138-12-3, this compound is recognized for its unique structural features, combining an oxazole ring with an amine functional group. The presence of the hydrochloride salt enhances its solubility and stability, making it a valuable intermediate in drug discovery and development.

The compound's molecular structure features a 3-methyl-1,2-oxazole moiety, which is a heterocyclic ring known for its role in modulating biological activity. Researchers are particularly interested in its potential applications as a building block for designing novel therapeutics, especially in the fields of central nervous system (CNS) disorders and anti-inflammatory agents. Recent studies highlight its relevance in targeting G-protein-coupled receptors (GPCRs), a hot topic in modern pharmacology.

In the context of drug discovery, 3-(3-Methyl-1,2-oxazol-4-yl)propan-1-amine hydrochloride is often explored for its bioavailability and metabolic stability. These properties are critical for optimizing lead compounds in preclinical trials. The compound's amine group allows for further derivatization, enabling the synthesis of analogs with enhanced efficacy. This flexibility aligns with the growing demand for structure-activity relationship (SAR) studies in medicinal chemistry.

Another area of interest is the compound's potential role in neurological research. With the rise of neurodegenerative diseases such as Alzheimer's and Parkinson's, scientists are investigating scaffolds like 3-(3-Methyl-1,2-oxazol-4-yl)propan-1-amine for their ability to cross the blood-brain barrier (BBB). This aligns with trending searches on "small molecules for CNS targeting" and "heterocyclic compounds in neurology."

The synthesis of 3-(3-Methyl-1,2-oxazol-4-yl)propan-1-amine hydrochloride typically involves multi-step organic reactions, including cyclization and amination processes. Advanced techniques such as HPLC purification and NMR characterization ensure high purity, a key factor for reproducibility in research. This emphasis on quality control resonates with the increasing focus on reproducible science and open-access data in the scientific community.

From an industrial perspective, the compound's scalability is a topic of discussion. Companies specializing in custom synthesis and contract research organizations (CROs) often seek reliable suppliers of 2241138-12-3 to support their projects. This demand is reflected in search queries like "bulk suppliers of oxazole derivatives" and "CAS 2241138-12-3 sourcing."

Environmental and safety considerations are also paramount. While 3-(3-Methyl-1,2-oxazol-4-yl)propan-1-amine hydrochloride is not classified as hazardous, proper handling protocols are recommended to ensure workplace safety. This aligns with broader industry trends toward green chemistry and sustainable lab practices, which are frequently searched topics in academic and industrial circles.

In summary, 3-(3-Methyl-1,2-oxazol-4-yl)propan-1-amine hydrochloride (CAS No. 2241138-12-3) represents a versatile and promising compound in modern research. Its applications span pharmaceutical development, neurological studies, and chemical synthesis, making it a subject of ongoing exploration. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in addressing some of today's most pressing health challenges.